Cas no 1806465-46-2 (3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile)

• Product Name: 3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile
• CAS No: 1806465-46-2
• MF: C₁₁H₁₀F₃NS
• MW: 245.264011859894
• CID: 5005679
• Update Time: 2025-05-22

3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile

• Inchi： 1S/C11H10F3NS/c1-8-4-5-10(16-11(12,13)14)7-9(8)3-2-6-15/h4-5,7H,2-3H2,1H3
• InChI Key： QTFHSFMDDAEZQV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C)=C(C=1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 49.1

Additional information on 3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile

Comprehensive Introduction to 3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile (CAS No. 1806465-46-2)

3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile (CAS No. 1806465-46-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a trifluoromethylthio group and a propanenitrile moiety, makes it a valuable intermediate for synthesizing high-performance materials and bioactive molecules. Researchers and industries are increasingly exploring its potential due to its electron-withdrawing properties and enhanced stability under various conditions.

The compound's CAS No. 1806465-46-2 is frequently searched in scientific databases, reflecting its growing relevance. One of the key reasons for its popularity is its role in the development of advanced agrochemicals. With the global demand for sustainable farming solutions on the rise, compounds like 3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile are being investigated for their potential to improve crop protection formulations. Its trifluoromethylthio group is known to enhance the bioavailability and efficacy of active ingredients, making it a hotspot for innovation.

In the pharmaceutical sector, 3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile is being studied for its potential applications in drug discovery. The nitrile functional group in its structure is a common pharmacophore, often associated with bioactive molecules targeting various diseases. Recent trends in AI-driven drug design have highlighted the importance of such intermediates, as they can be used to create libraries of compounds for high-throughput screening. This aligns with the increasing focus on precision medicine and personalized therapeutics.

Another area of interest is the compound's utility in material science. The incorporation of trifluoromethylthio groups into polymers and coatings has been shown to improve their chemical resistance and thermal stability. This makes CAS No. 1806465-46-2 a candidate for developing next-generation materials used in electronics, aerospace, and automotive industries. As sustainability becomes a priority, researchers are also exploring its role in green chemistry applications, where its efficient synthesis and minimal environmental impact are highly valued.

From a synthetic chemistry perspective, 3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile offers versatility. Its aryl-nitrile backbone allows for diverse functionalization, enabling the creation of custom-tailored molecules. This adaptability is particularly valuable in catalysis and ligand design, where fine-tuning molecular properties is critical. The compound's stability under harsh reaction conditions further enhances its appeal for industrial-scale applications.

In conclusion, 3-(2-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile (CAS No. 1806465-46-2) is a multifaceted compound with broad applications across multiple industries. Its unique structural features, combined with its functional versatility, make it a subject of ongoing research and development. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in advancing sustainable technologies and innovative solutions for global challenges.